Cas no 89449-10-5 (1-Butanamine, 4-[3-(hexadecyloxy)-2-(phenylmethoxy)propoxy]-)

1-Butanamine, 4-[3-(hexadecyloxy)-2-(phenylmethoxy)propoxy]- structure
89449-10-5 structure
Product Name:1-Butanamine, 4-[3-(hexadecyloxy)-2-(phenylmethoxy)propoxy]-
CAS No:89449-10-5
MF:C30H55NO3
MW:477.76260972023
CID:600100
PubChem ID:71324346
Update Time:2025-04-19

1-Butanamine, 4-[3-(hexadecyloxy)-2-(phenylmethoxy)propoxy]- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanamine, 4-[3-(hexadecyloxy)-2-(phenylmethoxy)propoxy]-
    • 4-(3-hexadecoxy-2-phenylmethoxypropoxy)butan-1-amine
    • 89449-10-5
    • DTXSID10753833
    • 4-[2-(Benzyloxy)-3-(hexadecyloxy)propoxy]butan-1-amine
    • Inchi: 1S/C30H55NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-24-32-27-30(28-33-25-20-18-23-31)34-26-29-21-16-15-17-22-29/h15-17,21-22,30H,2-14,18-20,23-28,31H2,1H3
    • InChI Key: IHDPJXWKKONMMK-UHFFFAOYSA-N
    • SMILES: O(CC(COCCCCN)OCC1C=CC=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 477.41819462g/mol
  • Monoisotopic Mass: 477.41819462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 26
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 53.7Ų
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